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Compound of Interest

Compound Name: 1,4-Dioxane

Cat. No.: B091453

Introduction

1,4-Dioxane is a heterocyclic ether widely employed as a versatile aprotic solvent in organic
synthesis.[1][2] Often referred to simply as dioxane, it is a colorless liquid with a faint, sweet
odor.[1] Its unique properties, such as complete miscibility with water and a higher boiling point
than its analogue tetrahydrofuran (THF), make it a suitable solvent for a variety of chemical
transformations.[1][3] While diethyl ether is largely insoluble in water, dioxane is hygroscopic
and miscible.[1] It can serve as a higher-temperature alternative to THF, which has a boiling
point of 66 °C compared to dioxane's 101 °C.[1] However, its use requires stringent safety
protocols due to its propensity to form explosive peroxides upon storage and its classification
as a probable human carcinogen.[2][4] These application notes provide detailed protocols for
the safe handling, purification, and application of 1,4-dioxane in common organic reactions.

Data Presentation: Physical and Chemical Properties

The key physical and chemical properties of 1,4-Dioxane are summarized in the table below
for easy reference.
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Property Value References
Chemical Formula CaHsO2 [5]
CAS Number 123-91-1 [2]
Molecular Weight 88.11 g/mol [2]
Appearance Colorless liquid [2][6]
Boiling Point 101 °C (214 °F) [11[3]
Melting Point 11.8 °C (53.2 °F) [3]
Density 1.033 g/mL [3]
Flash Point 12.8 °C (55 °F) [6]
Solubility in Water Miscible [1107]
Vapor Pressure 38 mmHg at 25 °C

Autoignition Temp. 180 °C (356 °F)

Applications in Organic Synthesis

1,4-Dioxane's stability and miscibility make it a valuable solvent for numerous reactions in
organic chemistry.

o Cross-Coupling Reactions: It is a frequently used solvent for palladium-catalyzed cross-
coupling reactions, such as the Suzuki-Miyaura coupling, due to its ability to dissolve a wide
range of organic substrates and inorganic bases.[8][9] A mixture of dioxane and water is
often optimal for these reactions.[8][10]

e Grignard Reagent Manipulation: While not typically used for the formation of Grignard
reagents due to its high boiling point, it is instrumental in manipulating the Schlenk
equilibrium.[11][12] 1,4-Dioxane selectively precipitates magnesium halides (MgXz) from
ethereal solutions of Grignard reagents, providing a method to isolate purer
diorganomagnesium compounds (R2Mg).[11][13][14]
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e Reactions Requiring Higher Temperatures: Its boiling point of 101 °C allows it to be used in
reactions that require higher temperatures than can be achieved with other common ether
solvents like diethyl ether (34.6 °C) or THF (66 °C).[1]

o Other Applications: It is also employed in various other transformations, including lithiation
reactions and as a solvent for reagents like 4M HCI for the deprotection of Boc-protected
amines.[2][15]

Experimental Protocols

Safety Precaution: Before any use, 1,4-Dioxane must be tested for the presence of peroxides.
NEVER distill or concentrate dioxane that has not been tested and treated for peroxides.[16] All
manipulations should be performed in a certified chemical fume hood while wearing
appropriate Personal Protective Equipment (PPE).[4]

Protocol 1: Peroxide Detection and Removal

Ethers like 1,4-dioxane can form explosive peroxides upon exposure to air and light.[4][16]
Regular testing is a critical safety measure.

A. Qualitative Detection of Peroxides
e Materials:
o 1,4-Dioxane sample (1-2 mL)
o Potassium iodide (KIl), solid (~100 mg)
o Glacial acetic acid (1 mL)
o Test tube
e Procedure:
o Add 1 mL of the 1,4-dioxane sample to a clean test tube.[16]

o Add 1 mL of glacial acetic acid.[16]
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o Add approximately 100 mg of solid potassium iodide.[16]

o Stopper the tube, shake, and let it stand for 5 minutes in a dark place.[16]

* Interpretation:

o Negative Test: The solution remains colorless.

o Positive Test: A yellow to brown color indicates the presence of peroxides. The intensity of
the color correlates with the peroxide concentration.[16][17]

B. Removal of Peroxides (Deperoxidation)

This protocol should be performed on solvents that have tested positive for peroxides.

o Materials:

o Peroxide-containing 1,4-dioxane

o Agueous solution of ferrous sulfate (FeSOa4) (10% w/v) or sodium bisulfite (NaHSOs) (10%
w/v)[16]

o Separatory funnel

o Anhydrous magnesium sulfate (MgSOa) or sodium sulfate (Na2S0Oa)

e Procedure:

o

Place the peroxide-containing 1,4-dioxane into a separatory funnel.

o Add an equal volume of a freshly prepared 10% aqueous ferrous sulfate or sodium
bisulfite solution.[16]

o Stopper the funnel and shake vigorously for several minutes, venting frequently to release
any pressure.[16]

o Allow the layers to separate.

o Drain and discard the lower aqueous layer.[16]
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o Repeat the washing process (Steps 2-5) until a sample of the organic layer gives a
negative peroxide test.[16]

o Wash the 1,4-dioxane with water to remove any residual reducing agent.
o Dry the purified 1,4-dioxane over an anhydrous drying agent like MgSOa4 or Na2S0a.[16]

o Decant or filter the solvent. The peroxide-free dioxane is now ready for use or further
purification (e.g., distillation over sodium).
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Caption: Workflow for the safe handling and purification of 1,4-dioxane.

© 2025 BenchChem. All rights reserved. 6/13 Tech Support


https://www.benchchem.com/product/b091453?utm_src=pdf-body-img
https://www.benchchem.com/product/b091453?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Protocol 2: Suzuki-Miyaura Cross-Coupling Reaction

This protocol provides a general procedure for a palladium-catalyzed Suzuki-Miyaura cross-
coupling reaction using a 1,4-dioxane/water solvent system.

o Materials:
o Aryl halide (1.0 equiv.)
o Arylboronic acid (1.2-1.5 equiv.)
o Base (e.g., K2COs or Cs2CO0s3, 2.0-3.0 equiv.)[8][18]
o Palladium catalyst (e.g., Pd(PPhs)a4, 2-5 mol%)[8]
o Degassed 1,4-dioxane
o Degassed deionized water
o Schlenk tube or reaction flask with condenser
o Inert gas supply (Argon or Nitrogen)
e Procedure:

o To a dry Schlenk tube under an inert atmosphere, add the aryl halide (1.0 equiv.),
arylboronic acid (1.2-1.5 equiv.), and base (2.0-3.0 equiv.).[8]

o Add the palladium catalyst (e.g., Pd(PPhs)4, 0.02-0.05 equiv.).[8]

o Add degassed 1,4-dioxane and degassed water, typically in a ratio of 4:1 or 2:1 (v/v), to
achieve the desired reaction concentration (e.g., 0.1 M).[8][10]

o Purge the reaction mixture with the inert gas for 10-15 minutes.[8]
o Heat the mixture with stirring to the desired temperature (typically 80-100 °C).[8][18]

o Monitor the reaction progress using an appropriate technique (e.g., TLC, GC-MS, or LC-
MS).
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o Upon completion, cool the reaction to room temperature.

o Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and
brine.

o Dry the organic layer over anhydrous Na2SOa, filter, and concentrate under reduced
pressure.

o Purify the crude product by column chromatography.

© 2025 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. Reaction Setup
(Aryl Halide, Boronic Acid, Base)

'

2. Add Pd Catalyst

'

3. Add Degassed Solvents
(1,4-Dioxane / Water)

l

4. Purge with Inert Gas
(Ar or N2)

'

5. Heat Reaction
(80-100 °C)

y

6. Monitor Progress
(TLC, GC-MS)

l

7. Cool & Work-up
(Extraction)

8. Purify Product

(Chromatography)

Click to download full resolution via product page

Caption: A general experimental workflow for the Suzuki coupling reaction.[8]
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Protocol 3: Purification of Grignard Reagents via the
Schlenk Equilibrium

This protocol describes the use of 1,4-dioxane to precipitate magnesium halides from a
Grignard reagent solution, yielding a solution of the diorganomagnesium compound.

¢ Principle: Grignard reagents exist in solution in equilibrium with the corresponding
diorganomagnesium species and magnesium halides (2 RMgX = R:Mg + MgX2).[11] 1,4-
Dioxane forms an insoluble coordination polymer with MgXz, driving the equilibrium to the
right and precipitating the magnesium halide.[11][14]

o Materials:

o

Ethereal solution of Grignard reagent (RMgX)

o

Anhydrous 1,4-dioxane (peroxide-free)

[¢]

Anhydrous reaction vessel (Schlenk flask)

[¢]

Syringe or cannula for liquid transfer

o

Inert gas supply (Argon or Nitrogen)

e Procedure:

[¢]

Under a strict inert atmosphere, transfer the ethereal Grignard solution to a dry Schlenk
flask.

o With vigorous stirring, slowly add anhydrous 1,4-dioxane (approximately 1.1 equivalents
relative to MgXz) to the solution via syringe.

o A precipitate (MgXz(dioxane)z2) will form immediately.
o Continue stirring for 1-2 hours at room temperature to ensure complete precipitation.

o Allow the precipitate to settle.
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o The supernatant liquid is the solution of the diorganomagnesium compound (RzMg). This
can be carefully transferred to another dry, inert flask via cannula filtration for use in
subsequent reactions.

Caption: Shifting the Schlenk equilibrium with 1,4-dioxane.

Safety, Handling, and Disposal

1,4-Dioxane is a hazardous chemical that requires careful handling.

o Toxicity and Hazards: 1,4-Dioxane is a suspected human carcinogen, an irritant to the eyes
and respiratory tract, and can cause damage to the liver and kidneys upon high exposure.[4]
[7] It is a highly flammable liquid.[1] The primary acute hazard is the formation of explosive
peroxides.[4]

e Personal Protective Equipment (PPE): Always handle 1,4-dioxane in a certified chemical
fume hood.[4] Wear appropriate PPE, including:

o

Safety goggles or a face shield.[4]

o

A flame-resistant lab coat.[19]

[¢]

Chemical-resistant gloves (butyl rubber is recommended).[4]

[¢]

Closed-toe shoes and long pants.[19]

o Storage: Store 1,4-dioxane in tightly sealed containers in a cool, dry, and well-ventilated
area away from heat and ignition sources.[19][20] Containers should be dated upon receipt
and upon opening.[4] It is recommended to store the solvent under an inert atmosphere
(nitrogen or argon) to inhibit peroxide formation. Do not store opened containers for more
than 6 months without re-testing for peroxides.[4]

o Spills: In case of a small spill (<1 L), absorb the liquid with an inert material (e.g., spill kit
absorbent or sand), collect it in a sealed container, and dispose of it as hazardous waste.[4]
Evacuate the area for larger spills and contact emergency services.[19]

» Disposal: 1,4-Dioxane and materials contaminated with it must be disposed of as hazardous
waste according to institutional and local regulations.[4][19] Do not dispose of it down the
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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